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Compound of Interest

Compound Name: Anti-osteoporosis agent-6

Cat. No.: B15600678 Get Quote

Introduction

While "Anti-osteoporosis agent-6" is not a recognized designation in scientific literature, this

guide provides a comprehensive technical overview of Alendronate, a widely prescribed and

extensively researched anti-osteoporosis agent. Alendronate belongs to the nitrogen-containing

bisphosphonate class of drugs, which are potent inhibitors of osteoclast-mediated bone

resorption.[1][2] This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on Alendronate's chemical structure, properties,

mechanism of action, and relevant experimental protocols.

Chemical Structure and Properties
Alendronate is a synthetic analog of pyrophosphate.[3] Its chemical structure is characterized

by a P-C-P backbone, which contributes to its high affinity for the bone mineral hydroxyapatite.

[3][4] The primary amino group in its side chain is crucial for its potent anti-resorptive activity.[5]

Table 1: Chemical Identifiers for Alendronate
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Identifier Value

IUPAC Name
(4-amino-1-hydroxy-1-phosphonobutyl)-

hydroxyphosphinate[6]

CAS Number 121268-17-5 (for sodium salt trihydrate)[7]

Molecular Formula C4H13NO7P2 (Alendronic acid)[8]

Synonyms Alendronate Sodium, Fosamax, MK-217[7]

Table 2: Physicochemical Properties of Alendronate

Property Value

Molecular Weight 249.10 g/mol (Alendronic acid)[8]

Melting Point 233-235 °C (decomposes)[8]

Water Solubility Soluble[9]

pKa
pKa1 = 2.72, pKa2 = 8.73, pKa3 = 10.5, pKa4 =

11.6 (at 25 °C)[8]

Mechanism of Action
Alendronate's primary mechanism of action is the inhibition of farnesyl pyrophosphate synthase

(FPPS), a key enzyme in the mevalonate pathway within osteoclasts.[1][3][10] This inhibition

prevents the synthesis of isoprenoid lipids, such as farnesyl pyrophosphate (FPP) and

geranylgeranyl pyrophosphate (GGPP).[10][11] These lipids are essential for the post-

translational modification (prenylation) of small GTP-binding proteins like Ras, Rho, and Rac.[1]

[11] The disruption of this process interferes with osteoclast function, leading to their

inactivation and apoptosis, thereby reducing bone resorption.[1][4]
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Start: In Vitro Evaluation

FPPS Inhibition Assay Osteoclast Culture
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Start: In Vivo Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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